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Compound of Interest

Compound Name:
Meta-methyl 4-anilino-1-Boc-

piperidine

Cat. No.: B3371347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-butyl 4-((3-methylphenyl)amino)piperidine-1-carboxylate, commonly known as meta-
methyl 4-anilino-1-Boc-piperidine, is an analytical reference standard.[1][2] It is categorized

as a precursor in the synthesis of fentanyl-related compounds.[1][2] This technical guide

provides a comprehensive overview of its chemical properties, synthesis, and analysis, tailored

for professionals in research and drug development. This compound is intended for research

and forensic applications.[1][2]

Chemical and Physical Properties
Meta-methyl 4-anilino-1-Boc-piperidine is a derivative of 4-anilinopiperidine with a tert-

butoxycarbonyl (Boc) protecting group on the piperidine nitrogen and a methyl group at the

meta position of the aniline ring. This structure makes it a key intermediate in the synthesis of

certain fentanyl analogs.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Reference

CAS Number 679409-60-0 [1]

Molecular Formula C₁₇H₂₆N₂O₂ [1]

Molecular Weight 290.4 g/mol [1]

Formal Name

4-[(3-methylphenyl)amino]-1-

piperidinecarboxylic acid, 1,1-

dimethylethyl ester

[1]

Synonyms

m-methyl 4-Anilino-1-Boc-

piperidine, 4-(m-tolylamino)-1-

Boc-piperidine, 4-(meta-

tolylamino)-1-Boc-piperidine

[1]

Solubility

DMF: 1 mg/ml; DMSO: Slightly

soluble; Ethanol: Slightly

soluble

[1]

Storage Temperature -20°C [2]

Note: Specific spectral data such as 1H NMR, 13C NMR, and IR for meta-methyl 4-anilino-1-
Boc-piperidine are not readily available in the referenced public literature. Researchers should

perform their own spectral analysis for compound verification.

Synthesis and Logical Relationships
The synthesis of meta-methyl 4-anilino-1-Boc-piperidine is a critical step in the production of

specific fentanyl analogs. The general synthetic pathway involves the reductive amination of N-

Boc-4-piperidone with m-toluidine. This is followed by deprotection of the Boc group and

subsequent N-alkylation and acylation to yield the final fentanyl analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-Boc-piperidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3371347#meta-methyl-4-anilino-1-boc-piperidine-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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